Cas no 3555-47-3 (Tetrakis(trimethylsiloxy)silane)

• Product Name: Tetrakis(trimethylsiloxy)silane
• CAS No: 3555-47-3
• Molecular Formula: C₁₂H₃₆O₄Si₅
• Molecular Weight: 384.8393
• MDL: MFCD00051587
• CID: 84789
• PubChem ID: 354335615

Tetrakis(trimethylsiloxy)silane Properties

Names and Identifiers

• 1,1,5,5,5-hexamethyl-3,3-bis[(trimethylsilyl)oxy]trisiloxane
• Tetrakis(trimethylsiloxy)silane
• Tetrakis(trimethylsilyl) Orthosilicate
• tetrakis(trimethylsilyl) silicate
• 1,1,1,5,5,5-hexamethyl-3,3-bis-trimethylsilanyloxy-trisiloxane
• 1,1,1,5,5,5-Hexamethyl-3,3-bis-trimethylsilyloxy-trisiloxan
• 3.3-Bis-trimethylsiloxy-hexamethyltrisiloxan
• Orthokieselsaeure-tetrakis-trimethylsilylester
• Tetrakis-trimethylsiloxy-silan
• Tetrakis-trimethylsilyloxy-silan
• Tetrakis(trimethylsilyloxy)silane
• 1,1,1,5,5,5-hexamethyl-3,3-bis[(trimethylsilyl)oxy]-trisiloxane
• Trimethylsilanol tetraester with silicic acid (H4SiO4)
• Silicic acid (H4SiO4) tetrakis(trimethylsilyl) ester
• tetrakis (Trimethylsiloxy) silane
• Trisiloxane, 1,1,1,5,5,5-hexamethyl-3,3-bis(trimethylsiloxy)-
• 55L9T9A11I
• Trisiloxane, 1,1,1,5,5,5-hexamethyl-3,3-bis[(trimethylsilyl)oxy]-
• Trisiloxane, 1,1,1,5,5,5-hexamethyl-3,3-bis((trimethylsilyl)oxy)-
• 1,1,5,5,5-Hexamethyl-3,3-bis((trimethylsilyl)oxy)trisiloxane

• MDL： MFCD00051587
• InChIKey： VNRWTCZXQWOWIG-UHFFFAOYSA-N
• Inchi： 1S/C12H36O4Si5/c1-17(2,3)13-21(14-18(4,5)6,15-19(7,8)9)16-20(10,11)12/h1-12H3
• SMILES： [Si](O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1793898

Computed Properties

• Exact Mass: 384.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 384.145992
• Heavy Atom Count: 21
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• LogP: 4.82800
• PSA: 36.92000
• Refractive Index: n20/D 1.389(lit.)
• Boiling Point: 220°C(lit.)
• Melting Point: -60 °C
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Color/Form: colorless liquid
• Solubility: Insoluble
• Density: 0.87 g/mL at 25 °C(lit.)

Tetrakis(trimethylsiloxy)silane Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Room temperature storage
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Tetrakis(trimethylsiloxy)silane Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents